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PF-06649298 is a potent and selective small-molecule inhibitor of the human sodium-coupled citrate

transporter (NaCT or SLC13A5) [1]. Here are its key characteristics:

e Mode of Action: Structural studies using cryo-electron microscopy have confirmed that PF-06649298
is a competitive inhibitor. It binds directly to the substrate binding site of NaCT, the same site where
citrate binds, thereby blocking citrate transport [1].

¢ High Selectivity: A key feature of PF-06649298 is its high selectivity for NaCT over two other
homologous human dicarboxylate transporters, NaDC1 and NaDC3 [1].

e Variable Apparent ICso: The research notes that its "apparent ICso varies with cell types" [1], though
specific values for different cell lines were not provided in the available source.

ICs0 Data for a Related NaCT Inhibitor

The search results provide detailed ICso data for a closely related compound, simply called compound 2 (a
dicarboxylate molecule from a 2015 study), which shares a similar mechanism of action [2]. The data clearly

illustrates how potency can shift between different cellular models.

ICso0
Cell Type | Assay System Description
yp y Sy Value Y
HEK-293-derived stable cell line 0.41 pM  Recombinant system with high transporter
(overexpressing SLC13A5) expression [2].
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IC
Cell Type | Assay System N Description
Value
Cryopreserved Human Hepatocytes 16.2 yM  Native human liver cells; model for in vivo
liver activity [2].
Cryopreserved Mouse Hepatocytes 4.5 uyM Native mouse liver cells [2].

This data for a related inhibitor suggests that PF-06649298 would also likely be less potent in native human

hepatocytes than in recombinant cell lines overexpressing the NaCT protein.

Diagram of NaCT Inhibition by PF-06649298

Based on the structural data, below is a diagram illustrating how PF-06649298 inhibits the NaCT transporter.

The DOT script for generating this diagram is provided.
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> PF-06649298 competitively binds to the NaCT transporter, blocking citrate uptake and reducing substrate

for fatty acid synthesis [1].
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To cite this document: Smolecule. [Inhibition Mechanism and Selectivity of PF-06649298]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b539207#pf-06649298-ic50-

values-in-different-cell-types]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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